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Compound of Interest

Compound Name:
1,4,7-Triazacyclononane

trihydrochloride

Cat. No.: B1333404 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical waste are paramount to ensuring a

safe working environment and regulatory compliance. This guide provides detailed procedures

for the safe disposal of 1,4,7-Triazacyclononane trihydrochloride, a compound that requires

careful management due to its hazardous properties.

Hazard Identification and Safety Precautions
1,4,7-Triazacyclononane trihydrochloride is classified as a substance that causes severe

skin burns and eye damage.[1][2][3][4][5] Therefore, strict adherence to safety protocols is

mandatory during handling and disposal.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:

Gloves: Chemical-resistant gloves.

Protective Clothing: A lab coat or other protective garments.

Eye/Face Protection: Safety glasses with side shields or a face shield.[1][6]

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid

inhalation of dust or fumes.[1][5]
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Step-by-Step Disposal Procedure
The disposal of 1,4,7-Triazacyclononane trihydrochloride must be conducted in accordance

with all federal, state, and local regulations.[1][4][5][7] Chemical waste generators are

responsible for determining if a discarded chemical is classified as hazardous waste.[1][5]

Waste Collection:

Collect waste 1,4,7-Triazacyclononane trihydrochloride, including any contaminated

materials (e.g., paper towels, gloves), in a designated and properly labeled hazardous

waste container.[1][8]

The container must be tightly closed and stored in a cool, dry, and well-ventilated area,

away from incompatible substances.[1][8][9]

Waste Classification:

Consult US EPA guidelines (40 CFR 261.3) and relevant state and local regulations to

determine the appropriate hazardous waste classification.[1]

Disposal Method:

The primary recommended method for disposal is through an approved waste disposal

plant.[1]

Incineration in a chemical incinerator equipped with an afterburner and scrubber system

may be a suitable option.[4]

Do not dispose of the chemical down the drain or into the environment.[1][5][8]

Container Disposal:

Empty containers should not be reused.[1] They should be disposed of as unused product

in the same manner as the chemical waste.[1]

Spill and Accidental Release Measures
In the event of a spill:
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Evacuate: Keep unprotected personnel away from the spill area.[8]

Ventilate: Ensure adequate ventilation.[1]

Contain: Prevent further leakage or spillage if it is safe to do so.[1][8]

Clean-up:

For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled disposal container.[1]

Avoid generating dust.[1][8]

For solutions, absorb the spill with an inert material (e.g., sand, earth) and place it in a

disposal container.[1][4][7]

Consult Regulations: Refer to local regulations for proper disposal of the collected spill

material.[1]

Summary of Key Data
The following table summarizes the pertinent hazard and physical property data for 1,4,7-
Triazacyclononane trihydrochloride.

Property Value Reference

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage
[1][3][4]

GHS Signal Word Danger [1][2][4]

Melting Point 274-284°C [1]

Solubility in Water 50 mg/ml [1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,4,7-
Triazacyclononane trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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